Cas no 4837-13-2 (1-bromo-3-(difluoromethyl)sulfanylbenzene)

1-bromo-3-(difluoromethyl)sulfanylbenzene structure

4837-13-2 structure

Product Name:1-bromo-3-(difluoromethyl)sulfanylbenzene

CAS No:4837-13-2

MF:C₇H₅BrF₂S

MW:239.080406904221

CID:6218271

PubChem ID:90424696

Update Time:2024-03-01

1-bromo-3-(difluoromethyl)sulfanylbenzene Chemical and Physical Properties

Names and Identifiers

- 1-bromo-3-(difluoromethyl)sulfanylbenzene
- TQU0223
- 3-(Difluoromethylthio)bromobenzene
- MGJWSBPDOZDFKN-UHFFFAOYSA-N
- (2-bromophenyl)(difluoromethyl)sulfane
- SCHEMBL16057403
- 1-BROMO-3-[(DIFLUOROMETHYL)SULFANYL]BENZENE
- 4837-13-2
- EN300-1933189
- Inchi： 1S/C7H5BrF2S/c8-5-2-1-3-6(4-5)11-7(9)10/h1-4,7H
- InChI Key： MGJWSBPDOZDFKN-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)SC(F)F

Computed Properties

Exact Mass: 237.92634g/mol
Monoisotopic Mass: 237.92634g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 121
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 25.3Å²

1-bromo-3-(difluoromethyl)sulfanylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1933189-1g	1-bromo-3-[(difluoromethyl)sulfanyl]benzene	4837-13-2		1g	$557.0	2023-09-17
Enamine	EN300-1933189-5g	1-bromo-3-[(difluoromethyl)sulfanyl]benzene	4837-13-2		5g	$1614.0	2023-09-17
Enamine	EN300-1933189-10g	1-bromo-3-[(difluoromethyl)sulfanyl]benzene	4837-13-2		10g	$2393.0	2023-09-17
Enamine	EN300-1933189-0.05g	1-bromo-3-[(difluoromethyl)sulfanyl]benzene	4837-13-2		0.05g	$468.0	2023-09-17
Enamine	EN300-1933189-0.1g	1-bromo-3-[(difluoromethyl)sulfanyl]benzene	4837-13-2		0.1g	$490.0	2023-09-17
Enamine	EN300-1933189-0.25g	1-bromo-3-[(difluoromethyl)sulfanyl]benzene	4837-13-2		0.25g	$513.0	2023-09-17
Enamine	EN300-1933189-0.5g	1-bromo-3-[(difluoromethyl)sulfanyl]benzene	4837-13-2		0.5g	$535.0	2023-09-17
Enamine	EN300-1933189-1.0g	1-bromo-3-[(difluoromethyl)sulfanyl]benzene	4837-13-2		1g	$1343.0	2023-05-31
Enamine	EN300-1933189-2.5g	1-bromo-3-[(difluoromethyl)sulfanyl]benzene	4837-13-2		2.5g	$1089.0	2023-09-17
Enamine	EN300-1933189-5.0g	1-bromo-3-[(difluoromethyl)sulfanyl]benzene	4837-13-2		5g	$3894.0	2023-05-31

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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Related Categories

Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

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